Water carbonate water

• CAS No.: 891258-60-9
• Molecular Formula: CH6O5
• Molecular Weight: 98.06 g/mol
• IUPAC Name: carbonic acid;dihydrate
• InChI: InChI=1S/CH2O3.2H2O/c2-1(3)4;;/h(H2,2,3,4);2*1H2
• InChI Key: VZCFVXZALPZXDN-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(O)O.O.O

Description

“Water carbonate water” is a term that seems to refer to carbonated water, which is water infused with carbon dioxide gas under pressure This process creates a bubbly, fizzy texture and tasteIt is widely consumed as a refreshing beverage and is also used as a base for many soft drinks .

Preparation Methods

Synthetic Routes and Reaction Conditions

Carbonated water is typically produced by dissolving carbon dioxide gas in water under high pressure. The process can be broken down into the following steps :

Chilling the Water: The water is chilled to enhance the solubility of carbon dioxide.

Carbon Dioxide Infusion: Carbon dioxide gas is infused into the water under high pressure, usually between 2-4 atmospheres.

Sealing: The carbonated water is then sealed in bottles or cans to maintain the pressure and prevent the gas from escaping.

Industrial Production Methods

In industrial settings, carbonated water is produced using large-scale carbonation equipment. The process involves:

Water Purification: The water is purified to remove any impurities.

Cooling: The purified water is cooled to enhance carbon dioxide solubility.

Carbonation: Carbon dioxide is injected into the water under high pressure.

Bottling: The carbonated water is bottled or canned under pressure to maintain carbonation.

Chemical Reactions Analysis

Types of Reactions

Carbonated water primarily undergoes the following reactions:

Formation of Carbonic Acid: When carbon dioxide dissolves in water, it forms carbonic acid (H₂CO₃)[ \text{CO}_2 + \text{H}_2\text{O} \leftrightarrow \text{H}_2\text{CO}_3 ]

Dissociation of Carbonic Acid: Carbonic acid can dissociate into bicarbonate (HCO₃⁻) and hydrogen ions (H⁺)[ \text{H}_2\text{CO}_3 \leftrightarrow \text{HCO}_3^- + \text{H}^+ ]

Further Dissociation: Bicarbonate can further dissociate into carbonate ions (CO₃²⁻) and hydrogen ions[ \text{HCO}_3^- \leftrightarrow \text{CO}_3^{2-} + \text{H}^+ ]

Common Reagents and Conditions

Reagents: Carbon dioxide gas and water.

Conditions: High pressure and low temperature to enhance solubility.

Major Products

Carbonic Acid: Formed when carbon dioxide dissolves in water.

Bicarbonate and Carbonate Ions: Formed through the dissociation of carbonic acid.

Scientific Research Applications

Carbonated water has various scientific research applications:

Chemistry: Used as a solvent and reagent in various chemical reactions.

Biology: Studied for its effects on biological systems, including its role in cellular respiration and pH regulation.

Medicine: Investigated for its potential therapeutic effects, such as aiding digestion and relieving constipation.

Industry: Used in the production of beverages, cleaning agents, and as a mild abrasive in cleaning products

Mechanism of Action

The primary mechanism of action of carbonated water involves the formation of carbonic acid when carbon dioxide dissolves in water. This acid can then dissociate into bicarbonate and carbonate ions, which play crucial roles in various biochemical processes, including pH regulation and buffering capacity in biological systems .

Comparison with Similar Compounds

Similar Compounds

Sodium Carbonate (Na₂CO₃):

Calcium Carbonate (CaCO₃): Found in limestone, used in construction and as a dietary calcium supplement.

Sodium Bicarbonate (NaHCO₃):

Uniqueness

Carbonated water is unique due to its effervescence and mild acidity, making it a popular beverage choice. Unlike other carbonates, it is primarily consumed for its refreshing taste and texture rather than its chemical properties .